Cas no 107430-37-5 (3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-)

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl- structure
107430-37-5 structure
Product Name:3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-
CAS No:107430-37-5
MF:C14H18N2O
MW:230.305523395538
CID:1183520
Update Time:2024-08-02

3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-(2-methylpropyl)-2-phenyl-
    • Inchi: 1S/C14H18N2O/c1-10(2)9-13-11(3)15-16(14(13)17)12-7-5-4-6-8-12/h4-8,10,13H,9H2,1-3H3
    • InChI Key: YOQLDYYUCQUBHZ-UHFFFAOYSA-N
    • SMILES: N1=C(C)C(CC(C)C)C(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 230.14204

Experimental Properties

  • Density: 1.09±0.1 g/cm3(Predicted)
  • Melting Point: 117-119 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
  • Boiling Point: 367.3±11.0 °C(Predicted)
  • PSA: 32.67
  • pka: 2.77±0.70(Predicted)
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